Cas no 1429418-92-7 (1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid)

1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid structure

1429418-92-7 structure

Product Name:1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid

CAS No:1429418-92-7

MF:C₆H₇FN₂O₂

MW:158.130384683609

CID:5170116

PubChem ID:71833022

Update Time:2026-03-04

1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid
- MDL： MFCD24540509
- Inchi： 1S/C6H7FN2O2/c1-2-9-5(7)4(3-8-9)6(10)11/h3H,2H2,1H3,(H,10,11)
- InChI Key： OHSXMPHFVYZHKI-UHFFFAOYSA-N
- SMILES： N1(CC)C(F)=C(C(O)=O)C=N1

Computed Properties

Exact Mass: 158.04915563g/mol
Monoisotopic Mass: 158.04915563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 55.1Å²

1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB502670-100 mg	1-Ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7		100MG	€478.10	2022-03-01
abcr	AB502670-250 mg	1-Ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7		250MG	€650.70	2022-03-01
abcr	AB502670-500 mg	1-Ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7		500MG	€864.00	2022-03-01
abcr	AB502670-1 g	1-Ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7		1g	€1,182.80	2022-03-01
Chemenu	CM504200-1g	1-Ethyl-5-fluoro-1H-pyrazole-4-carboxylicacid	1429418-92-7	97%	1g	$774	2022-06-13
Enamine	EN300-762891-0.05g	1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7	95.0%	0.05g	$271.0	2025-02-24
Enamine	EN300-762891-0.1g	1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7	95.0%	0.1g	$403.0	2025-02-24
Enamine	EN300-762891-0.25g	1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7	95.0%	0.25g	$575.0	2025-02-24
Enamine	EN300-762891-0.5g	1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7	95.0%	0.5g	$907.0	2025-02-24
Enamine	EN300-762891-1.0g	1-ethyl-5-fluoro-1H-pyrazole-4-carboxylic acid	1429418-92-7	95.0%	1.0g	$1163.0	2025-02-24

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